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Abstract
Guazatine acetate is a non-systemic, broad-spectrum fungicide that has been utilized in

agriculture for several decades, primarily for seed treatment and post-harvest applications to

control a range of fungal pathogens. It is not a singular chemical entity but a complex mixture

of guanidated polyamines, with its fungicidal activity stemming from the disruption of fungal cell

membrane integrity. This technical guide provides a comprehensive overview of the history,

chemical properties, synthesis, mode of action, and fungicidal efficacy of Guazatine acetate. It

also details analytical methodologies for residue detection and summarizes key toxicological

data. While the precise signaling pathways affected by Guazatine acetate are not fully

elucidated, this guide presents a model of its disruptive action on the fungal cell membrane and

its potential downstream consequences.

Introduction and Historical Development
Guazatine was first introduced in Sweden in 1974 as a fungicide for seed treatment.[1] Initially,

the common name "guanoctine" was used, but this was later changed to Guazatine.[2] It is now

recognized that commercial Guazatine is a reaction mixture of several guanidated polyamines,

rather than a single compound.[2] The fungicidal properties of these guanidine-containing

compounds led to the development of Guazatine acetate, a formulation with enhanced stability

and ease of application, typically supplied as an aqueous solution.[1] Its primary applications
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include the control of seed-borne diseases in cereals and post-harvest diseases in citrus fruits,

rockmelons, and tomatoes.[3][4]

Chemical Properties and Composition
Guazatine acetate is a mixture of the acetate salts of various guanidated polyamines. The

technical product is a complex mixture, with the main components being fully and partially

guanidated derivatives of oligoamines, such as di-, tri-, and tetra-amines.

The composition of a typical technical Guazatine mixture is detailed in the table below. The

notation "G" represents a guanidated amino group, while "N" represents a non-guanidated

amino group.
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Component Abbreviation Typical Content (%)

Guanidated Diamine GG 29.5

Guanidated Triamine GGG 30.6

Monoguanidated Diamine GN 9.8

Diguanidated Triamine GGN 8.1

Diguanidated Triamine GNG 4.5

Tetraguanidated Tetramine GGGG 5.1

Guanidated-Non-guanidated-

Non-guanidated Triamine
GNN 1.7

Guanidated-Non-guanidated-

Guanidated Triamine
GNGN -

Guanidated-Guanidated-Non-

guanidated-Guanidated

Tetramine

GGGN 1.4

Other Tetramines - 3.1

Other Pentamines - 1.4

Hexamines and above - 0.6

Non-guanidated Diamine NN 0.8

Non-guanidated Triamine NNN <0.1

Data compiled from multiple

sources. The exact

composition can vary between

production batches.[4][5]

Synthesis of Guazatine Acetate
The commercial synthesis of Guazatine involves the amidination of a technical mixture of

polyamines, primarily derived from octamethylenediamine.[1] This process is carried out by
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reacting the polyamine mixture with guanidine compounds.[1] The resulting product is a

heterogeneous mixture of oligomers containing guanidated primary and secondary amino

groups linked by octamethylene bridges.[1] This mixture is then formulated as acetate salts to

improve stability and facilitate its use as a fungicide.[1]

Detailed experimental protocols for the industrial synthesis of Guazatine acetate are not readily

available in the public domain. However, a general representation of the synthesis is provided

below.

Technical Polyamine Mixture
(e.g., iminodi(octamethylene)diamine)

Amidination Reaction

Guanidinating Agent
(e.g., Guanidine Hydrochloride)

Mixture of Guanidated
Polyamines

Formulation

Acetic Acid

Guazatine Acetate
(Aqueous Solution)

Click to download full resolution via product page

General synthesis workflow for Guazatine acetate.

Mode of Action
The primary mode of action of Guazatine acetate is the disruption of fungal cell membrane

function.[4] The cationic guanidine groups in the Guazatine molecules are thought to interact

with the negatively charged components of the fungal plasma membrane, leading to a loss of

membrane integrity.[6] This disruption results in increased membrane permeability, leakage of

essential cellular contents, and ultimately, cell death. It is believed that Guazatine acts at

multiple sites on the fungal membrane, which may contribute to a lower risk of resistance

development.[2]

While the specific signaling pathways triggered by this membrane disruption are not well-

defined for Guazatine, it is hypothesized that the loss of membrane integrity leads to a cascade
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of downstream events, including ionic imbalance, metabolic disruption, and the activation of

stress response pathways.

Fungal Cell

Fungal Plasma Membrane

Membrane Disruption

Guazatine Acetate

Interacts with
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Leakage of Cellular Contents Ionic Imbalance
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Hypothesized mode of action of Guazatine acetate.

Fungicidal Efficacy
Guazatine acetate is effective against a broad spectrum of plant pathogenic fungi. It is used as

a seed dressing to control diseases such as seedling blight (Fusarium spp.), glume blotch

(Septoria nodorum), common bunt (Tilletia caries), and common root rot (Helminthosporium

spp.) in cereals.[3][4] As a post-harvest treatment, it is effective against blue mold (Penicillium

italicum), green mold (Penicillium digitatum), and sour rot (Geotrichum candidum) in citrus

fruits.[5]

Quantitative data on the efficacy (e.g., EC₅₀ or MIC values) of Guazatine acetate against

specific plant pathogenic fungi are not consistently available in publicly accessible literature.

The following table provides a qualitative summary of its known spectrum of activity.

Pathogen Disease Crop(s)

Alternaria spp. Leaf spot Cereals

Cercospora spp. Leaf spot Groundnuts, Soybean

Fusarium spp. Seedling blight, Wilts Cereals

Helminthosporium spp. Leaf spots and blights Cereals

Penicillium digitatum Green mold Citrus

Penicillium italicum Blue mold Citrus

Pyricularia oryzae Rice blast Rice

Septoria spp. Leaf spot, Glume blotch Cereals, Wheat

Tilletia caries Common bunt Cereals

Information compiled from

various sources.[1][3][4]
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Experimental Protocols: Residue Analysis in Citrus
Fruits
The analysis of Guazatine residues is complicated by its nature as a complex mixture.

Therefore, analytical methods typically focus on the quantification of a few major components

as markers, such as GG, GGG, GGN, and GNG.[7]

Protocol: Determination of Guazatine Residues in Citrus Peel by LC-MS/MS

This protocol is based on the method described by Scordino et al. (2008).[6]

1. Sample Preparation and Extraction: a. Homogenize the citrus peel sample. b. Weigh 10 g of

the homogenized peel into a 50 mL polypropylene centrifuge tube. c. Add 20 mL of extraction

solvent (1% formic acid in water/acetone, 1:2 v/v). d. Shake vigorously for 1 minute. e.

Centrifuge at 4000 rpm for 5 minutes. f. Filter the supernatant through a 0.45 µm filter into a

vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

Chromatographic Column: A hydrophilic end-capped C18 column (e.g., Aquasil C18).

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-product ion

transitions for the marker components (GG, GGG, GGN, GNG) and an internal standard

(e.g., dodine).

3. Quantification: a. Prepare a calibration curve using a certified reference material of a

Guazatine acetate technical mixture. b. Quantify the individual marker components in the

sample extract. c. The total Guazatine residue is reported as the sum of the quantified marker

components, often with a correction factor based on the composition of the reference standard.
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Workflow for Guazatine residue analysis in citrus.

Toxicology Profile
The toxicological profile of Guazatine acetate has been evaluated by various regulatory

agencies. It is classified as harmful if swallowed or in contact with skin, and fatal if inhaled.[8]

Toxicological Endpoint Value Species

Acute Oral LD₅₀ 227-300 mg/kg Rat[3]

Acute Dermal LD₅₀ >1000 mg/kg Rat[3]

Acute Dermal LD₅₀ 1176 mg/kg Rabbit[3]

2-Year Feeding (NOEL) 200 mg/kg diet Rat and Dog[3]

Carcinogenicity Non-carcinogenic Rat[3]

Teratogenicity Non-teratogenic Rat[3]

Acceptable Daily Intake (ADI) 0.006 mg/kg/day Human[9]

NOEL: No-Observed-Effect

Level

Conclusion
Guazatine acetate remains a relevant fungicide for specific agricultural applications, particularly

due to its broad spectrum of activity and multi-site mode of action which may help in managing

fungicide resistance. Its complex chemical nature presents challenges for synthesis, analysis,

and a complete understanding of its mechanism of action. Further research is warranted to

elucidate the specific fungal signaling pathways affected by Guazatine-induced membrane

disruption and to obtain more comprehensive quantitative data on its efficacy against a wider
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range of plant pathogens. This would not only enhance our understanding of this fungicide but

also aid in the development of more effective and targeted disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ergosterol biosynthesis inhibition: a target for antifungal agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]

4. eurl-pesticides.eu [eurl-pesticides.eu]

5. Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal
Azoles - PMC [pmc.ncbi.nlm.nih.gov]

6. LC/MS/MS detection of fungicide guazatine residues for quality assessment of commercial
citrus fruit | Semantic Scholar [semanticscholar.org]

7. Antifungal activity of guanidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Identification of Thiazoyl Guanidine Derivatives as Novel Antifungal Agents Inhibiting
Ergosterol Biosynthesis for Treatment of Invasive Fungal Infections - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Guanidine-Containing Antifungal Agents against Human-Relevant Fungal Pathogens
(2004–2022)—A Review - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Guazatine Acetate: A Technical Guide to its History,
Development, and Fungicidal Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037631#history-and-development-of-guazatine-
acetate-as-a-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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